CID 71330981
Overview
Description
The compound with the identifier “CID 71330981” is a chemical entity listed in the PubChem database
Chemical Reactions Analysis
CID 71330981 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For instance, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate, while reduction reactions might use reducing agents like sodium borohydride. The major products formed from these reactions vary based on the specific reagents and conditions employed .
Scientific Research Applications
CID 71330981 has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used to investigate cellular processes and interactions. In medicine, the compound could be explored for its potential therapeutic effects. Additionally, it has industrial applications, particularly in the development of new materials and chemical products .
Mechanism of Action
The mechanism by which CID 71330981 exerts its effects involves specific molecular targets and pathways. The compound interacts with particular enzymes or receptors, leading to a cascade of biochemical events. These interactions can modulate various physiological processes, making the compound valuable for research in pharmacology and biochemistry .
Comparison with Similar Compounds
When compared to similar compounds, CID 71330981 exhibits unique properties that make it distinct. Similar compounds include those with comparable chemical structures or functional groups.
Conclusion
This compound is a compound of significant interest in various scientific fields due to its unique chemical properties and potential applications. Its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds highlight its importance and versatility in research and industry.
Properties
| 95583-38-3 | |
Molecular Formula |
C14H12FeO4P+ |
Molecular Weight |
331.06 g/mol |
InChI |
InChI=1S/C14H12O4P.Fe/c1-14(2,3)19(9-18)13-5-4-10(6-15)11(7-16)12(13)8-17;/h4-5,13H,1-3H3;/q+1; |
InChI Key |
JQGCLMLYBVYRGH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)[P+](=C=O)C1C=CC(=C=O)C(=C=O)C1=C=O.[Fe] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2'-Fluoro-4'-propyl[1,1'-biphenyl]-4-carbonitrile](/img/structure/B14364350.png)
![4-Bromo-5-methyl-3-({2-[(oxiran-2-yl)methoxy]phenoxy}methyl)-1,2-oxazole](/img/structure/B14364402.png)
